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Compound of Interest

Compound Name: 1-Ethylpyrrolidin-3-amine

Cat. No.: B1314340

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and material
safety data sheet (MSDS) information for 1-Ethylpyrrolidin-3-amine and its closely related
isomers. Due to the limited availability of a specific safety data sheet for the racemic mixture of
1-Ethylpyrrolidin-3-amine, this guide incorporates data from its enantiomers and structurally
similar compounds to provide a thorough understanding of its potential hazards and safe
handling procedures. All personnel handling this compound should be adequately trained and
aware of the associated risks.

Chemical Identification and Physical Properties

1-Ethylpyrrolidin-3-amine is a substituted pyrrolidine. The following table summarizes its key
identification and physical properties, including data for its R-enantiomer.
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Property Data Reference
Chemical Name 1-Ethylpyrrolidin-3-amine N/A
CAS Number (R)-enantiomer: 755039-92-0 [1]

(S)-enantiomer

2
dihydrochloride: 1336912-66-3 2l

Molecular Formula CeH1aN2 [1]
Molar Mass 114.19 g/mol [1]
Predicted Boiling Point 1345+8.0°C [1]
Predicted Density 0.914 £ 0.06 g/cm3 [1]
Predicted pKa 9.89+£0.40 [1]

Hazard Identification and Classification

Based on data from structurally similar compounds such as 2-(Aminomethyl)-1-ethylpyrrolidine,
1-Ethylpyrrolidin-3-amine is expected to be a hazardous chemical. The primary hazards are
summarized below.
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Hazard Class

GHS Classification

Notes

Flammability

Flammable liquid and vapor

Vapors may form explosive
mixtures with air, especially at
elevated temperatures. Keep
away from heat, sparks, open
flames, and other ignition

sources.[3]

Skin Corrosion/Irritation

Causes severe skin burns and

eye damage

Direct contact can cause

serious chemical burns.[3]

Acute Toxicity

Harmful if swallowed or in

contact with skin

Based on analogy with 1-
Ethylpyrrolidin-2-
ylmethylamine, the acute
toxicity is estimated to be: Oral
- 500.1 mg/kg, Dermal -
1,100.1 mg/kg.

Respiratory Tract Irritation

Corrosive to the respiratory
tract

Inhalation of vapors or mists
can cause severe irritation and
burns to the respiratory

system.

Serious Eye Damage/Eye

Irritation

Causes serious eye damage

Direct contact can lead to

irreversible eye damage.[4]

Hazard Statements:

e H226: Flammable liquid and vapour.

e H302 + H312: Harmful if swallowed or in contact with skin.

e H314: Causes severe skin burns and eye damage.

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.

No smoking.
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e P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.
e P301 + P330 + P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[5]

e P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/ shower.[5]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]

Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with 1-
Ethylpyrrolidin-3-amine.

Personal Protective Equipment (PPE)

A generalized workflow for donning and doffing PPE when handling corrosive and flammable
amines is outlined below.

jown :uﬁs)—b[Enﬂ Proceed to handling area] ‘

Doffing PPE

Click to download full resolution via product page
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Caption: General workflow for donning and doffing Personal Protective Equipment (PPE).

Safe Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Use explosion-proof electrical/ventilating/lighting equipment.[3]

Take precautionary measures against static discharge.[3]

Use only non-sparking tools.[3]

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mists.[3]

Wash hands thoroughly after handling.[6]

Storage Conditions

e Store in a cool, dry, and well-ventilated area.[5]
o Keep containers tightly closed.[5]

» Store away from incompatible materials such as strong oxidizing agents, acids, acid
anhydrides, and acid chlorides.[3]

o Store in a locked-up area.[5]

Emergency Procedures and First Aid

Immediate action is required in case of exposure or spillage.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air and keep
comfortable for breathing. Immediately call a
POISON CENTER or doctor/physician.[6]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with water/shower for at least 15
minutes. Immediately call a POISON CENTER
or doctor/physician.[6]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a
POISON CENTER or doctor/physician.[3]

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor/physician if you
feel unwell.[6] Ingestion can cause severe
swelling and damage to delicate tissues with a

danger of perforation.[3]

Spill and Leak Procedures

The logical flow for responding to a chemical spill is depicted in the diagram below.
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Evacuate immediate area and alert others

Assess the spill and identify the material
(Don appropriate PPE)

Contain the spill with absorbent material

:

Neutralize if safe to do so (for acids/bases)

:

(Collect absorbed material into a sealed containe)

Gecontaminate the area and equipmena

(Dispose of waste according to regulations)

Click to download full resolution via product page

Caption: Logical workflow for chemical spill response.

Fire-Fighting Measures

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1314340?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), or alcohol-resistant
foam.[3]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

e Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back. Containers may explode when heated.

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Toxicological Information

Detailed toxicological studies on 1-Ethylpyrrolidin-3-amine are not readily available. The
following data is based on a structurally related compound, 1-Ethylpyrrolidin-2-ylmethylamine.

Toxicity Metric  Value Species Route Reference

Acute Toxicity

) 500.1 mg/kg N/A Oral
Estimate (ATE)

Acute Toxicity

) 1,100.1 mg/kg N/A Dermal
Estimate (ATE)

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.
[4] The toxicological properties have not been fully investigated.[3]

Experimental Protocols

Specific experimental protocols for safety testing of 1-Ethylpyrrolidin-3-amine are not publicly
available. However, a general protocol for assessing the skin corrosion/irritation potential of a
chemical based on OECD Guideline 431 (In Vitro Skin Corrosion: Reconstructed Human
Epidermis (RHE) Test Method) would involve the following conceptual steps.
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Caption: Conceptual workflow for in vitro skin corrosion testing (based on OECD 431).

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national
regulations.[3] Do not empty into drains.[3] Contact a licensed professional waste disposal
service to dispose of this material.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal safety data sheet. The information provided is based on data for structurally similar

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1314340?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC179480500&productDescription=2-AMINOMETHYL-1-ETHYLP+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

compounds and may not be fully representative of the hazards of 1-Ethylpyrrolidin-3-amine.
All users should conduct their own risk assessments and consult with a qualified safety
professional before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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